N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-1-methyltriazole-4-carboxamide
• InChI: InChI=1S/C13H17N5OS/c1-17-8-11(15-16-17)13(19)14-7-12(18-4-2-5-18)10-3-6-20-9-10/h3,6,8-9,12H,2,4-5,7H2,1H3,(H,14,19)
• InChI Key: GGFAYPYFYUKIAP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCC(C2=CSC=C2)N3CCC3
• Molecular Formula: C13H17N5OS
• Molecular Weight: 291.37 g/mol

Description

N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C13H17N5OS and its molecular weight is 291.37. The purity is usually 95%.
The exact mass of the compound N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-1-methyl-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and CNS Activity

The synthesis of 2-azetidinones, through methods involving stirring and sonication, has shown potential CNS activity, suggesting that compounds with azetidinone structures, similar to the one , could be explored for the development of potent and safe CNS active agents for therapeutic use (Thomas et al., 2016).

Antimicrobial and Antitubercular Activities

Compounds with azetidinone analogues have been investigated for their antimicrobial activity against a range of bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis (Chandrashekaraiah et al., 2014). This indicates the potential of compounds with similar structures in addressing infectious diseases.

Anticancer Properties

Research into triazole-based compounds has revealed their potential in inhibiting cancer cell migration and growth in melanoma, breast, and pancreatic cancer spheroids, suggesting a promising avenue for the development of anticancer therapies (Šermukšnytė et al., 2022).

Antimicrobial Activity

Novel pyrimidine-triazole derivatives have been synthesized and shown antimicrobial activity against selected bacterial and fungal strains, indicating the potential use of such compounds in developing new antimicrobial agents (Majithiya & Bheshdadia, 2022).